Cas no 74497-15-7 (Propanoic acid,2-chloro-, ethyl ester, (2S)-)

Propanoic acid,2-chloro-, ethyl ester, (2S)- structure

74497-15-7 structure

Product Name:Propanoic acid,2-chloro-, ethyl ester, (2S)-

CAS No:74497-15-7

Molecular Formula:C₅H₉O₂Cl

Molecular Weight:136.57676

CID:562957

PubChem ID:6993097

Propanoic acid,2-chloro-, ethyl ester, (2S)- Properties

Names and Identifiers

- Propanoic acid,2-chloro-, ethyl ester, (2S)-
- (S)-A-ETHYL CHLOROPROPIONATE
- Ethyl (S)-2-Chloropropionate
- (+)-ethyl 2-chloropropionate
- (Iodomethyl)-trichlorsilan
- (Jodomethyl)-trichlorosilan
- (L) Ethyl 2-chloropropanoate
- (S)-2-chloro-propionic acid ethyl ester
- (S)-2-Chlor-propionsaeure-aethylester
- CTK2E4751
- ethyl (S)-2-chloropropanoate
- L(-)-Aethyl-(2-chlor-propionat)
- Silane, trichloro(iodomethyl)-
- Trichlor(iodmethyl)silan
- trichloro-iodomethyl-silane
- (S)-2-Chloropropionic acid ethyl ester
- Ethyl L-alpha-chloropropionate
- (R)-2-chloro-propionic acid ethyl ester
- (S)-Ethyl 2-chloropropanoate
- AKOS006284200
- SCHEMBL604352
- (-)-Ethyl alpha-chloropropionate
- Propanoic acid, 2-chloro-, ethyl ester, (2S)-
- UNII-SQ49R2F429
- SQ49R2F429
- (-)-Ethyl 2-chloropropionate
- ETHYL .ALPHA.-CHLOROPROPIONATE, (-)-
- Ethyl(S)-2-Chloro propionate
- ETHYL L-.ALPHA.-CHLOROPROPIONATE
- CS-0259841
- EN300-7427888
- Ethyl alpha-chloropropionate, (-)-
- Q27289336
- (S)-Ethyl2-chloropropanoate
- ethyl (2S)-2-chloropropanoate
- DTXSID00426347
- (-)-ETHYL .ALPHA.-CHLOROPROPIONATE
- 74497-15-7
- +Expand
- InChIKey： JEAVBVKAYUCPAQ-BYPYZUCNSA-N
- Inchi： InChI=1S/C5H9ClO2/c1-3-8-5(7)4(2)6/h4H,3H2,1-2H3/t4-/m0/s1
- SMILES： CCOC(=O)[C@H](C)Cl

Computed Properties

Exact Mass: 136.0291072g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 136.0291072g/mol
Heavy Atom Count: 8
Complexity: 82.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 26.3Å²

Experimental Properties

LogP: 1.17680
PSA: 26.30000
Boiling Point: 149 ºC
Flash Point: 50 ºC
Density: 1.081

Propanoic acid,2-chloro-, ethyl ester, (2S)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00FCXR-50mg	ETHYL (S)-2-CHLORO PROPIONATE	74497-15-7	95%	50mg	$244.00	2024-04-21
Aaron	AR00FD63-50mg	ETHYL (S)-2-CHLORO PROPIONATE	74497-15-7	95%	50mg	$236.00
Enamine	EN300-7427888-0.05g	ethyl (2S)-2-chloropropanoate	74497-15-7	95%	0.05g	$153.0	2024-05-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1330511-50mg	Ethyl (2s)-2-chloropropanoate	74497-15-7	98%	50mg	￥3300.00	2024-07-28

Propanoic acid,2-chloro-, ethyl ester, (2S)- Related Literature

1. Ambient temperature synthesis of narrow or monodisperse, highly cross-linked, and “living” polymer microspheres by atom transfer radical precipitation polymerization

Jingshuai Jiang,Ying Zhang,Xianzhi Guo,Huiqi Zhang RSC Adv. 2012 2 5651
2. LXI.—Investigations on the dependence of rotatory power on chemical constitution. Part XXIV. Further experiments on the Walden inversion

Joseph Kenyon,Henry Phillips,Harold George Turley J. Chem. Soc. Trans. 1925 127 399
3. Optimization of the use of a chiral bio-based building block for the manufacture of DHPPA, a key intermediate for propionate herbicides

Michel P. M. Fleer,Bastiaan J. V. Verkuijl Green Chem. 2014 16 3993
4. 224. Experiments on the interaction of hydroxy compounds and phosphorus and thionyl halides in the absence and in the presence of tertiary bases. Part IV

W. Gerrard,M. J. Richmond J. Chem. Soc. 1945 853
5. Nucleophilic alkylations of 3-nitropyridines

Einar J. Andreassen,Jan M. Bakke,Ingrid Sletvold,Harald Svensen Org. Biomol. Chem. 2004 2 2671
6. Synthesis and self-assembly behavior of organic–inorganic macrocyclic molecular brushes composed of macrocyclic oligomeric silsesquioxane and poly(N-isopropylacrylamide)

Yulin Yi,Sixun Zheng RSC Adv. 2014 4 28439
7. 32. The replacement of the hydroxyl group of ethyl (+)lactate by halogens, and the molecular dissymmetry of derivatives of ethyl lactate which contain the sulphin group

W. Gerrard,J. Kenyon,H. Phillips J. Chem. Soc. 1937 153
8. Nucleophilic alkylations of 3-nitropyridines

Einar J. Andreassen,Jan M. Bakke,Ingrid Sletvold,Harald Svensen Org. Biomol. Chem. 2004 2 2671
9. Sequence-regulated vinyl copolymers with acid and base monomer units via atom transfer radical addition and alternating radical copolymerization

Takamasa Soejima,Kotaro Satoh,Masami Kamigaito Polym. Chem. 2016 7 4833
10. 45. Studies on the esters of sulphurous, chlorosulphinic, and chlorosulphonic acids. Part II

William Gerrard J. Chem. Soc. 1940 218

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